Cas no 17049-39-7 ([1,1'-Biphenyl]-2-yltrimethylsilane)

[1,1'-Biphenyl]-2-yltrimethylsilane is an organosilicon compound featuring a biphenyl core with a trimethylsilyl substituent at the 2-position. This structure imparts steric hindrance and electronic effects, making it valuable in synthetic chemistry, particularly in cross-coupling reactions and as a protecting group for sensitive intermediates. The trimethylsilyl group enhances stability and solubility in organic solvents, facilitating handling and purification. Its biphenyl backbone contributes to rigidity, which can be advantageous in ligand design or material science applications. The compound’s well-defined reactivity profile allows for predictable transformations, supporting its use in precision synthesis. Suitable for controlled functionalization, it serves as a versatile building block in pharmaceuticals and advanced materials research.

[1,1'-Biphenyl]-2-yltrimethylsilane structure

17049-39-7 structure

Product Name:[1,1'-Biphenyl]-2-yltrimethylsilane

CAS No:17049-39-7

MF:C₁₅H₁₈Si

MW:226.388925075531

MDL:MFCD06201836

CID:1089575

PubChem ID:2760825

Update Time:2025-10-24

[1,1'-Biphenyl]-2-yltrimethylsilane Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-2-yltrimethylsilane
- 2-(TRIMETHYLSILYL)BIPHENYL
- [1,1-Biphenyl]-2-yltrimethylsilane
- F72200
- SY329542
- 2-Biphenylyltrimethylsilane
- AKOS022173017
- HS-4199
- DTXSID50375371
- {[1,1'-biphenyl]-2-yl}trimethylsilane
- DB-064784
- Trimethyl-(2-phenylphenyl)silane
- 17049-39-7
- MFCD06201836
- MDL： MFCD06201836
- Inchi： 1S/C15H18Si/c1-16(2,3)15-12-8-7-11-14(15)13-9-5-4-6-10-13/h4-12H,1-3H3
- InChI Key： CPENQHKKFGEUJL-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 226.117777109g/mol
Monoisotopic Mass: 226.117777109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 3.89880

[1,1'-Biphenyl]-2-yltrimethylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115530-1g	[1,1'-Biphenyl]-2-yltrimethylsilane	17049-39-7	95%	1g	474.00 USD	2021-06-17
abcr	AB167208-1 g	2-(Trimethylsilyl)biphenyl; 96%	17049-39-7		1 g	€660.00	2023-07-20
Ambeed	A571477-100mg	[1,1'-Biphenyl]-2-yltrimethylsilane	17049-39-7	95%	100mg	$67.0	2025-02-25
Ambeed	A571477-250mg	[1,1'-Biphenyl]-2-yltrimethylsilane	17049-39-7	95%	250mg	$114.0	2025-02-25
Ambeed	A571477-1g	[1,1'-Biphenyl]-2-yltrimethylsilane	17049-39-7	95%	1g	$307.0	2025-02-25
Cooke Chemical	BD8838347-1g	[1,1'-Biphenyl]-2-yltrimethylsilane	17049-39-7	95%	1g	RMB 2654.40	2025-02-21
abcr	AB167208-1g	2-(Trimethylsilyl)biphenyl; 96%	17049-39-7		1g	€660.00	2023-09-16
1PlusChem	1P00APYK-100mg	2-(TRIMETHYLSILYL)BIPHENYL	17049-39-7	95%	100mg	$89.00	2024-06-19
1PlusChem	1P00APYK-250mg	2-(TRIMETHYLSILYL)BIPHENYL	17049-39-7	95%	250mg	$136.00	2024-06-19
1PlusChem	1P00APYK-1g	2-(TRIMETHYLSILYL)BIPHENYL	17049-39-7	95%	1g	$333.00	2024-06-19

[1,1'-Biphenyl]-2-yltrimethylsilane Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2-yltrimethylsilane

Comprehensive Overview of [1,1'-Biphenyl]-2-yltrimethylsilane (CAS No. 17049-39-7): Properties, Applications, and Industry Trends

[1,1'-Biphenyl]-2-yltrimethylsilane (CAS No. 17049-39-7) is a specialized organosilicon compound that has garnered significant attention in organic synthesis and material science. With the growing demand for advanced intermediates in pharmaceuticals, agrochemicals, and OLED materials, this compound stands out due to its unique steric and electronic properties. Researchers and manufacturers frequently search for "synthesis of biphenyl silane derivatives" or "applications of trimethylsilyl biphenyl," reflecting its relevance in cutting-edge applications.

The molecular structure of [1,1'-Biphenyl]-2-yltrimethylsilane combines a biphenyl backbone with a trimethylsilyl group, offering exceptional stability and reactivity control. This makes it a preferred choice for cross-coupling reactions, a topic trending in organic chemistry forums. Recent studies highlight its role in Suzuki-Miyaura couplings, where users often inquire about "silane-based coupling agents" or "improving reaction yields with silyl protectors." Its compatibility with palladium catalysts further enhances its utility in high-efficiency synthetic routes.

In the field of advanced materials, CAS No. 17049-39-7 is explored for its potential in organic semiconductors and light-emitting diodes (OLEDs). Searches like "biphenyl silane in OLEDs" or "thermal stability of silylated aromatics" underscore industry interest. The compound’s ability to modify charge transport properties aligns with the push for energy-efficient displays, a hot topic in sustainable technology. Its low volatility and high thermal resistance also make it suitable for high-temperature applications.

From a commercial perspective, [1,1'-Biphenyl]-2-yltrimethylsilane is available in high purity grades (e.g., >98%), addressing queries such as "reliable suppliers of CAS 17049-39-7." Storage recommendations typically emphasize anhydrous conditions and argon packaging, critical for maintaining its hydrolytic stability. Analytical methods like GC-MS and NMR are routinely employed for quality verification, as users often seek "characterization techniques for organosilanes."

Environmental and regulatory considerations are increasingly prominent in searches like "green chemistry alternatives for silane reagents." While 17049-39-7 is not classified as hazardous, its handling aligns with general laboratory safety protocols. Innovations in catalytic recycling and solvent-free reactions further enhance its sustainability profile, resonating with the circular economy trend.

Future research directions for [1,1'-Biphenyl]-2-yltrimethylsilane may focus on nanomaterial functionalization or bioconjugation techniques, areas frequently discussed in academic and industrial circles. As the demand for tailored organosilicon compounds grows, this compound’s versatility ensures its continued relevance in both R&D and large-scale production.